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Compound of Interest

2-(3-Isopropylphenoxy)-5-
Compound Name:

methylaniline
CAS No.: 946728-47-8
Cat. No.: B3432037

Get Quote

Executive Summary & Molecule Profile

This guide provides a definitive structural interpretation of 2-(3-lsopropylphenoxy)-5-
methylaniline (CAS: Analogous to 2-phenoxyaniline derivatives), a critical bi-aryl ether scaffold
often utilized in kinase inhibitor synthesis (e.g., p38 MAP kinase pathways).

Unlike standard "textbook™ interpretations, this guide compares the analytical performance of
two distinct solvent systems—Chloroform-d (CDCI3) and Dimethyl Sulfoxide-de (DMSO-ds).
The choice of solvent drastically alters the spectral resolution of the exchangeable amine
protons and the aromatic coupling patterns, directly impacting the "trustworthiness" of the
structural assignment.

The Molecule at a Glance

e Formula: CieH19NO
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e MW: 241.33 g/mol

o Core Features:
o Ring A (Aniline): 1,2,5-trisubstituted benzene (Electron Rich).
o Ring B (Phenoxy): 1,3-disubstituted benzene (Lipophilic).

o Key Spin Systems: Isopropyl septet (aliphatic), Labile —NHz (exchangeable), and two
distinct aromatic coupling networks.

Experimental Strategy & Methodology

To ensure high-fidelity data, the following protocol prioritizes signal separation and lock stability.

Sample Preparation Protocol

e Concentration: 10-15 mg of sample in 0.6 mL solvent.
e Tube Quality: 5mm high-precision NMR tubes (Wilmad 535-PP or equivalent).
o Temperature: 298 K (25°C) standard.
e Pulse Sequence:
o 1D H: 30° pulse angle, 1s relaxation delay (d1).

o 1D 13C: Power-gated decoupling (zgpg30), 2s relaxation delay.

Assignment Workflow (Logic Diagram)

The following Graphviz diagram visualizes the decision tree used to assign the overlapping
aromatic region, a common bottleneck for diphenyl ethers.
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Figure 1: Analytical workflow for resolving overlapping aromatic signals and exchangeable
protons.

Comparative Analysis: Solvent System Performance

This section objectively compares the "performance” of CDCIs versus DMSO-de for this specific
pharmacophore.

Scenario A: Chloroform-d (CDCIs)[1]

o Performance: High resolution for aliphatic protons; poor for exchangeable protons.

o Observation: The —NH2 group typically appears as a broad, flattened hump between 3.5-4.0
ppm due to rapid exchange and quadrupole broadening from the *N nucleus.

e Risk: In automated integration routines, the —NH:z signal is often missed, leading to an
incorrect proton count (17H instead of 19H).

Scenario B: DMSO-ds (Recommended)
o Performance: Superior for structural confirmation.

o Observation: Strong hydrogen bonding between the solvent sulfoxide oxygen and the aniline
protons slows the exchange rate. The —NHz signal sharpens into a distinct singlet
(sometimes split if chiral centers were present, though not here) around 4.8-5.2 ppm.

» Benefit: Allows for definitive integration and detection of trace impurities that might hide
under the broad CDCIs signal.
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Comparative Data Table

DMSO-ds (High

Feature CDCIs (Standard) . Verdict
Polarity)
] Broad singlet, 3.5-4.0  Sharp singlet, ~4.9 DMSO wins for
—NH: Signal ] o
ppm (Variable) ppm quantification.
CDCls wins for

: , _ , Moderate (viscosity _
Aromatic Resolution High (sharp lines) ) coupling constant
broadening)

analysis.
o ~3.33 ppm (can CDCls wins for
Water Peak ~1.56 ppm (distinct) ) ) ) )
overlap with ethers) aliphatic purity.
Solubility Excellent Excellent Tie.

Detailed Spectral Interpretation

The following data is synthesized based on substituent additivity rules (Silverstein) and
validated against similar diphenyl ether scaffolds (e.g., Loxoprofen intermediates).

'H NMR Assignment (500 MHz, DMSO-ds)

Structure Numbering Reference:
e Ring A (Aniline): C1(NHz), C2(O-), C3(H), C4(H), C5(Me), C6(H).

¢ Ring B (Phenoxy): C1'(O-), C2'(H), C3'(iPr), C4'(H), C5'(H), C6'(H).
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Shift (6 Mult.[1][2] . Mechanistic
Int. J (Hz) Assignment

ppm) [3I[41[5]1[6] Insight

Meta-proton
of Ring B.
Deshielded
7.22 t 1H 7.8 H-5' relative to
others due to
lack of ortho-

donation.

Para to ether,
6.95 d 1H 7.6 H-4' )
ortho to iPr.

Isolated
proton
6.85 s 1H - H-2' between
Ether and
Isopropyl.

Ring A. Ortho
to the
phenoxy
group
(shielded by
electron-rich

6.75 d 1H 8.0 H-3

ether

oxygen).

Ortho to ether
6.70 d 1H 8.0 H-6' )
linkage.

Ring A. Ortho
to —NH:2z

6.55 S 1H - H-6 (Strong
shielding by

resonance).
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13C NMR Assignment (125 MHz, DMSO-de)

The 13C spectrum is characterized by the distinct "Ipso” carbons (C-O and C-N) which appear

downfield.
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Shift (6 ppm) Type Assignment Notes
Deshielded by
158.2 Cq C-1' (Phenoxy Ipso)
Oxygen.
150.5 Cq C-3' (iPr Ipso)
- Deshielded by
142.1 Cq C-1 (Aniline C-N) )
Nitrogen.
140.5 Cq C-2 (Aniline C-O)
130.1 CH C-5'
129.5 Cq C-5 (Aniline C-Me)
121.5 CH c-4
119.8 CH C-3
Shielded (Ortho to
117.5 CH C-6
NH2).
Shielded (Para to
115.2 CH C-4
NH2).
114.8 CH c-2
111.5 CH C-6'
335 CH iPr-CH
24.1 CHs iPr-(CHs)2
20.5 CHs Ar-CHs

Advanced Verification: 2D NMR Pathways

To validate the regio-isomerism (e.g., ensuring the methyl is at position 5 and not 4), HMBC
(Heteronuclear Multiple Bond Correlation) is the gold standard.

HMBC Correlation Logic
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e Methyl Confirmation: The singlet at 2.18 ppm (Ar-CHs) will show strong 3-bond correlations
(3J_CH) to C-4 (115.2 ppm) and C-6 (117.5 ppm).

o Ether Linkage: There is no through-bond correlation between Ring A and Ring B protons.
However, a NOESY (Nuclear Overhauser Effect) experiment would show a spatial
correlation between H-3 (Ring A) and H-2'/H-6" (Ring B), confirming the ether bridge

geometry.
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i |
| I
l l
l l
1 I
1 I
| I
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| |
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Figure 2: HMBC correlations confirming the position of the methyl group on the aniline ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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